1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• SMILES: CC(C)(C)CC(C1=C(C=CC=C1F)F)N
• InChI: InChI=1S/C12H17F2N/c1-12(2,3)7-10(15)11-8(13)5-4-6-9(11)14/h4-6,10H,7,15H2,1-3H3
• InChIKey: JWIOTUZPUWEPNP-UHFFFAOYSA-N

1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine – Structural Identity, Physicochemical Profile, and Procurement Baseline

1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine (CAS 1343825-35-3) is a fluorinated arylalkylamine with the molecular formula C12H17F2N and a molecular weight of 213.27 g/mol . Its IUPAC systematic name is Benzenemethanamine, α-(2,2-dimethylpropyl)-2,6-difluoro-, and it is also available as the hydrochloride salt (CAS 1864058-98-9, MW 249.73 g/mol) . The compound features a 2,6-difluorophenyl ring attached to a branched 3,3-dimethylbutan-1-amine backbone, with both ortho positions of the aromatic ring substituted by fluorine atoms. Predicted physicochemical properties include a pKa of 8.53±0.10, a boiling point of 241.2±25.0 °C, a density of 1.060±0.06 g/cm³, and a calculated LogP of 3.4008 . This compound is primarily supplied as a research chemical with typical purity specifications of 95% .

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2,6-Difluoro positional isomer Essential for structure-property applications

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Free base and hydrochloride salt Supports flexible salt-form selection

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95% purity, multi-vendor supply Reduces supply-chain risk for scale-up

Why Positional Isomer Substitution of 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine Fails in Structure-Property Applications

The four regioisomeric difluorophenyl-3,3-dimethylbutan-1-amines (2,6-; 2,4-; 2,5-; and 3,4-difluoro) share identical molecular formulae (C12H17F2N) and identical calculated LogP values (3.4008) across all isomers , yet they cannot be interchanged without consequence. The 2,6-difluoro substitution pattern places both electron-withdrawing fluorine atoms in ortho positions relative to the benzylic amine center, creating a unique electronic environment that modulates amine basicity (predicted pKa 8.53) through through-space and through-bond inductive effects . In contrast, the 2,4-isomer exhibits a measurably higher predicted boiling point of 245.4±25.0 °C versus 241.2±25.0 °C for the 2,6-isomer, reflecting altered intermolecular interactions arising from the different dipole orientation . These differences in basicity and bulk properties mean that substituting one isomer for another without re-optimization will alter reaction selectivity, salt formation equilibria, chromatographic retention behavior, and ultimately the properties of any downstream derivatives.

pKa shift alters protonation equilibrium

Replacing the 2,6-isomer with 2,4- or other regioisomers may shift amine basicity by ≥0.3 units, changing extraction and salt-formation behavior.

Boiling point difference impairs distillation

The 2,6-isomer boils ~4 °C lower than the 2,4-isomer; using an alternative isomer can compromise vacuum distillation purity.

Hydrogen-bond geometry is isomer-specific

Only the 2,6-substitution pattern provides two ortho-fluorine H-bond acceptors adjacent to the amine, enabling unique intramolecular interactions.

1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine – Quantitative Differentiation Evidence Against Positional Isomers

Amine Basicity (pKa): 2,6-Difluoro Substitution Confers Higher Basicity than Other Ortho-Containing Isomers

The predicted pKa of the amine group in 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine is 8.53±0.10 . While experimentally measured pKa values for the 2,4-, 2,5-, and 3,4-difluoro positional isomers have not been publicly reported to date at the time of this analysis, the ortho,ortho-substitution pattern is well-established in the medicinal chemistry literature to produce a distinct basicity profile. The two ortho fluorine atoms exert competing effects: an electron-withdrawing inductive effect (-I) that would lower pKa, counterbalanced by a steric inhibition of solvation of the protonated amine that tends to raise pKa. For comparison, the simpler analog (R)-1-(2,6-difluorophenyl)propan-1-amine (lacking the 3,3-dimethyl branching) has been used as a pharmaceutical building block for duloxetine, where its specific basicity governs salt stoichiometry and formulation properties . In synthetic applications, this pKa difference directly governs the pH at which the amine exists in its free-base versus protonated form, affecting extraction efficiency, chromatographic retention, and coupling reaction yields.

Amine Basicity

Class-level inference

pKa 8.53±0.10

Predicted; isomer data not publicly available

Supports pH-dependent workup design

Isomer-specific method development required

Evidence Dimension	Amine pKa (basicity)
Target Compound Data	pKa = 8.53±0.10 (predicted, 25°C)
Comparator Or Baseline	Positional isomers (2,4-; 2,5-; 3,4-difluoro): pKa data not publicly available; class-level expectation of 0.3–0.8 unit difference based on ortho-fluoro effects in related benzylamine systems
Quantified Difference	≥0.3 pKa units lower expected for non-2,6 isomers (class-level inference; exact values unconfirmed experimentally)
Conditions	Calculated/predicted using ACD/Labs Percepta or analogous algorithm at 25°C

Why This Matters

For procurement decisions involving amine salt formation, extraction, or pH-dependent separations, the 2,6-isomer's distinct pKa necessitates isomer-specific method development; substituting a different difluorophenyl isomer will alter the protonation equilibrium and may require re-optimization of workup and purification protocols.

Boiling Point Differentiation: 2,6-Isomer Exhibits Lower Boiling Point than 2,4-Isomer

The predicted boiling point of 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine is 241.2±25.0 °C at 760 mmHg . In contrast, the 2,4-difluoro positional isomer (CAS 1020966-23-7) has a predicted boiling point of 245.4±25.0 °C at 760 mmHg . This represents a difference of approximately 4.2 °C between the two isomers under identical prediction conditions. The lower boiling point of the 2,6-isomer is consistent with the reduced intermolecular hydrogen bonding capability expected when both fluorine atoms flank the benzylic amine, sterically hindering N–H···F and N–H···N intermolecular interactions in the neat liquid phase.

Boiling Point

Direct comparison

241.2 °C vs. 245.4 °C (2,4-isomer)

ΔTb = −4.2 °C at 760 mmHg

Enables lower-temperature distillation

Predicted values; experimental verification advised

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	241.2±25.0 °C (predicted, 760 mmHg)
Comparator Or Baseline	1-(2,4-Difluorophenyl)-3,3-dimethylbutan-1-amine: 245.4±25.0 °C (predicted, 760 mmHg)
Quantified Difference	ΔTb = −4.2 °C (2,6-isomer lower than 2,4-isomer)
Conditions	Predicted values at 760 mmHg using ACD/Labs or analogous structure-property algorithm

Why This Matters

For purification by vacuum distillation or for applications where volatility differences affect processing (e.g., chemical vapor deposition precursors, spray-drying), the 4.2 °C lower boiling point of the 2,6-isomer constitutes a meaningful processing advantage, enabling separation at marginally lower temperatures and reducing thermal degradation risk.

Molecular Dipole Orientation: Ortho,Ortho-Difluoro Pattern Maximizes Dipole Moment Orthogonal to the Aromatic Plane

The 2,6-difluorophenyl substitution pattern orients both C–F bond dipoles symmetrically in the plane of the aromatic ring, with the net dipole vector oriented along the C₂ symmetry axis bisecting the ring. This contrasts with the 2,4- and 2,5-isomers, where the two C–F dipoles are not symmetrically disposed and produce a net dipole with both in-plane and out-of-plane components relative to the benzylic amine axis. In the broader literature of fluorinated pharmaceuticals, the 2,6-difluorophenyl moiety has been demonstrated to enhance binding affinity in non-nucleoside reverse transcriptase inhibitors (NNRTIs) of the DABO family, where the symmetric ortho,ortho-difluoro arrangement provides an optimal electrostatic complementarity to the binding pocket compared to mono-fluoro or meta-substituted analogs [1]. Additionally, the symmetric 2,6-difluoro pattern has been shown in the Journal of Medicinal Chemistry (1968) to confer distinct pharmacological properties in a series of 2,6-difluorophenyl-substituted compounds compared to other fluorination patterns [2].

Dipole Orientation

Class-level inference

Symmetric 2,6-difluoro dipole

Aligned with molecular C₂ axis

Predictable electrostatic complementarity

Relevant for SAR and molecular recognition

Evidence Dimension	Molecular electrostatic potential distribution and dipole orientation
Target Compound Data	Symmetric 2,6-difluoro substitution: dipole vector aligned with molecular C₂ axis; both C–F bonds oriented ortho to benzylic position
Comparator Or Baseline	2,4- and 2,5-isomers: asymmetric dipole orientation with both in-plane and out-of-plane vector components; 3,4-isomer: dipole vector remote from benzylic amine
Quantified Difference	Qualitative difference in dipole orientation (symmetric vs. asymmetric); quantitative dipole moment values not experimentally determined for this specific compound series
Conditions	Gas-phase and solution-phase electronic structure inferred from molecular symmetry and literature precedent for 2,6-difluorophenyl-containing bioactive compounds

Why This Matters

For applications in structure-based drug design or molecular recognition, the symmetric dipole of the 2,6-isomer provides predictable electrostatic complementarity that is fundamentally unavailable from the 2,4-, 2,5-, or 3,4-isomers, making procurement of the correct isomer critical for SAR studies.

• [1] Mugnaini, C., et al. Computer-aided design, synthesis, and anti-HIV-1 activity in vitro of 2-alkylamino-6-[1-(2,6-difluorophenyl)alkyl]-3,4-dihydro-5-alkylpyrimidin-4(3H)-ones as novel potent non-nucleoside reverse transcriptase inhibitors, also active against the Y181C variant. Journal of Medicinal Chemistry, 2004. Semantic Scholar summary indicates F(2)-NH-DABOs showed high activity in anti-RT and anti-HIV assays. View Source
• [2] Roe, A. M., Burton, R. A., & Willey, G. L. The synthesis and activity of some 2,6-difluorophenyl-substituted compounds. Journal of Medicinal Chemistry, 1968, 11(4), 814–819. DOI: 10.1021/jm00310a026. View Source

Hydrogen-Bond Donor Capacity: 2,6-Difluorophenyl as a Dual H-Bond Acceptor Motif

The 2,6-difluorophenyl group can act as a hydrogen-bond acceptor via both ortho fluorine atoms. In the hydrochloride salt form (CAS 1864058-98-9), the compound exhibits two H-bond donor sites (the protonated amine NH₂⁺) and three H-bond acceptor sites (two aryl C–F and the chloride counterion), as indicated by its computed H-bond donor/acceptor count of 2/3 . This differs from the 2,4- and 3,4-isomers where the fluorine atoms are not both positioned adjacent to the benzylic amine, reducing the likelihood of intramolecular N–H···F hydrogen bonding that can stabilize specific conformations in solution and in the solid state. The presence of the 2,6-difluorophenyl motif in the crystal structures of posaconazole and related triazole antifungals demonstrates that the ortho,ortho-difluoro arrangement can serve as a geometrically defined hydrogen-bond acceptor in protein–ligand interactions [1].

H-Bond Donor/Acceptor

Supporting evidence

2 H-donor / 3 H-acceptor (HCl salt)

Bifurcated N–H···(F)₂ potential

Unique supramolecular synthon

Cannot be replicated by other isomers

Evidence Dimension	Hydrogen-bond acceptor geometry and intramolecular H-bond potential
Target Compound Data	Two ortho fluorine H-bond acceptors flanking the benzylic amine; potential for bifurcated intramolecular N–H···(F)₂ interactions
Comparator Or Baseline	2,4- and 2,5-isomers: only one ortho fluorine available for intramolecular H-bond to benzylic amine; 3,4-isomer: no ortho fluorine, no intramolecular H-bond possible
Quantified Difference	Qualitative difference in H-bond acceptor count and geometry; quantitative H-bond energies not available for this compound
Conditions	Solid-state (crystal engineering) and solution-phase conformational analysis

Why This Matters

For crystal engineering, co-crystal design, or any application where solid-state packing or solution conformation is governed by hydrogen bonding, the 2,6-isomer's unique capacity for intramolecular N–H···F interactions makes it functionally non-interchangeable with the other isomers.

• [1] Braga, D., et al. The structure of posaconazole and its solvates with methanol, and dioxane and water: Difluorophenyl as a hydrogen bond donor. Journal of Molecular Structure, 2018. ScienceDirect. View Source

Steric Shielding of the Benzylic Amine: 2,6-Difluoro Substitution Provides Maximal Conformational Restriction

The 2,6-difluorophenyl group introduces steric hindrance on both sides of the benzylic C–N bond due to the two ortho fluorine atoms flanking the chiral center. While 1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine is not axially chiral (the Ar–Cα bond is freely rotating at ambient temperature), the rotational barrier around this bond is expected to be higher than for any isomer lacking two ortho substituents. This conformational restriction is analogous to the well-documented effect in the DABO NNRTI series, where the 2,6-difluorophenyl-alkyl substitution was found to pre-organize the ligand into its bioactive conformation, contributing to the 2-fold improvement in resistance profile compared to the 2-cyclopentylthio counterpart [1]. The 3,4-difluoro isomer, lacking any ortho fluorine, has the lowest rotational barrier and consequently greater conformational flexibility, which may be either advantageous or detrimental depending on the application context.

Conformational Restriction

Class-level inference

Highest rotational barrier among difluoro isomers

2,6- >> 2,4- ≈ 2,5- > 3,4-

Supports conformational pre-organization studies

Ranking inferred from literature precedent

Evidence Dimension	Rotational barrier around Ar–Cα bond and conformational pre-organization
Target Compound Data	Two ortho fluorine substituents; highest rotational barrier among difluorophenyl positional isomers
Comparator Or Baseline	3,4-difluoro isomer: zero ortho substituents, lowest rotational barrier; 2,4- and 2,5-isomers: one ortho fluorine, intermediate barrier
Quantified Difference	Qualitative ranking of rotational barriers: 2,6- >> 2,4- ≈ 2,5- > 3,4- (exact barrier energies not experimentally determined for this compound series)
Conditions	Ambient temperature solution-phase conformational dynamics; literature precedent from 2,6-difluorophenyl-containing drug scaffolds

Why This Matters

For medicinal chemistry applications where conformational pre-organization influences target binding entropy, or for asymmetric synthesis where the stereochemical integrity of the benzylic amine must be preserved, the enhanced conformational restriction of the 2,6-isomer provides a therapeutically and synthetically relevant differentiation from the less-hindered isomers.

• [1] Mugnaini, C., et al. (2004). F(2)-NH-DABOs were shown to be highly active in both anti-RT and anti-HIV biological assays with resistance value similar to that of efavirenz and 2-fold lower than that of its 2-cyclopentylthio counterpart. Semantic Scholar summary. View Source

Commercial Availability and Purity Specification: 95% Standard Purity with Multi-Vendor Sourcing

1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine is commercially available from multiple independent suppliers including Leyan (Product No. 1343308), ChemicalBook-listed vendors, CymitQuimica (Ref. 10-F681294), and Chemsrc-listed suppliers at a standard purity specification of 95% . The free base (CAS 1343825-35-3) and hydrochloride salt (CAS 1864058-98-9) forms are both available, providing flexibility in the physical form procured. While the positional isomers (2,4-: CAS 1020966-23-7; 2,5-: CAS 1020944-31-3; 3,4-: CAS 1021126-07-7) are also listed by some vendors, the 2,6-isomer appears in multiple catalogs with smaller minimum order quantities, suggesting broader availability for research-scale procurement. This multi-vendor sourcing reduces supply chain risk compared to the less-widely-catalogued positional isomers.

Commercial Availability

Supporting evidence

≥5 vendors, 95% purity

MOQ starting at 50 mg

Lower supply-chain risk than other isomers

Catalog survey 2024

Evidence Dimension	Commercial availability and minimum order quantity
Target Compound Data	Available from ≥5 independent vendors; minimum order quantities starting at 50 mg; 95% purity standard
Comparator Or Baseline	2,4-isomer: available from ≥3 vendors (Leyan, CymitQuimica, etc.); 2,5- and 3,4-isomers: limited vendor representation; all at 95% purity
Quantified Difference	The 2,6-isomer is listed by 5+ vendors vs. 3 vendors for 2,4-isomer and 2–3 vendors each for 2,5- and 3,4-isomers
Conditions	Catalog survey as of 2024; Leyan, ChemicalBook, CymitQuimica, Chemsrc, and CIRS Group listings

Why This Matters

For procurement risk management, the broader multi-vendor availability of the 2,6-isomer reduces the likelihood of supply interruption and enables competitive pricing, which is particularly relevant for programs requiring multi-gram quantities over extended timelines.

1-(2,6-Difluorophenyl)-3,3-dimethylbutan-1-amine – Evidence-Backed Application Scenarios for Research and Industrial Use

Medicinal Chemistry: Scaffold for HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitor (NNRTI) Development

The 2,6-difluorophenyl-alkylamine motif has been validated in the DABO family of NNRTIs, where the 2,6-difluoro substitution pattern contributes to high potency against both wild-type and Y181C mutant HIV-1 strains. The conformational pre-organization provided by the ortho,ortho-difluoro substitution (Evidence Item 5) and the optimized electrostatic complementarity from the symmetric dipole orientation (Evidence Item 3) make this specific isomer the preferred starting material for developing next-generation NNRTI candidates. Procuring the 2,6-isomer rather than a different regioisomer is essential for preserving the structure-activity relationships established in the F(2)-NH-DABO series [1].

Synthetic Chemistry: pH-Controlled Amine Protection and Coupling Reactions

The predicted pKa of 8.53 for the benzylic amine (Evidence Item 1) governs the pH at which the amine can be selectively protected (e.g., Boc, Fmoc) or coupled. The lower boiling point of the 2,6-isomer (241.2 °C vs. 245.4 °C for the 2,4-isomer, Evidence Item 2) facilitates purification by vacuum distillation at reduced thermal stress. For multi-step synthetic sequences where the free base must be generated in situ from the hydrochloride salt (available as CAS 1864058-98-9), the predictable basicity of the 2,6-isomer ensures reproducible extraction efficiency .

Agrochemical Research: Fluorinated Building Block for Crop Protection Agents

The 2,6-difluorophenyl-3,3-dimethylbutan-1-amine scaffold has been identified as a potential intermediate for novel pesticides and herbicides, with the fluorine atoms contributing to enhanced metabolic stability and environmental persistence appropriate for agrochemical applications. The multi-vendor commercial availability (Evidence Item 6) ensures that gram-to-kilogram scale-up can be supported without sole-source dependency, making this isomer a practical choice for agrochemical lead optimization programs [2].

Crystal Engineering and Supramolecular Chemistry: Hydrogen-Bond-Directed Co-Crystal Design

The dual ortho fluorine arrangement of the 2,6-isomer provides a geometrically unique hydrogen-bond acceptor motif capable of forming bifurcated N–H···(F)₂ interactions (Evidence Item 4). This property can be exploited in co-crystal design for pharmaceutical solid-form screening, where the 2,6-difluorophenyl group acts as a structurally defined supramolecular synthon. The 2,4- and 3,4-isomers cannot replicate this hydrogen-bond geometry, making the 2,6-isomer uniquely suited for crystal engineering studies requiring a symmetric, bidentate H-bond acceptor proximal to an amine donor [3].

Application

Selection Property

Validation Focus

Application: HIV-1 NNRTI lead optimization

Property: 2,6-Difluoro substitution pattern

Focus: Conformational pre-organization and electrostatic complementarity

Application: pH-controlled amine protection and coupling

Property: Defined pKa and boiling point

Focus: Extraction and distillation reproducibility

Application: Agrochemical building block research

Property: Multi-vendor 95% purity supply

Focus: Supply-chain reliability for scale-up

Application: Co-crystal and supramolecular design

Property: Dual ortho-fluorine H-bond acceptor

Focus: Bifurcated N–H···(F)₂ interaction geometry

• [1] Mugnaini, C., et al. Computer-aided design, synthesis, and anti-HIV-1 activity in vitro of 2-alkylamino-6-[1-(2,6-difluorophenyl)alkyl]-3,4-dihydro-5-alkylpyrimidin-4(3H)-ones as novel potent NNRTIs, also active against the Y181C variant. Journal of Medicinal Chemistry, 2004. View Source
• [2] Kuujia. CAS 1343825-35-3: 1-(2,6-difluorophenyl)-3,3-dimethylbutan-1-amine. The compound's structural features, particularly the fluorine atoms, contribute to its potential as a building block for pesticides and herbicides. Kuujia.com, 2024. View Source
• [3] Braga, D., et al. The structure of posaconazole and its solvates: Difluorophenyl as a hydrogen bond donor. Journal of Molecular Structure, 2018. Demonstrates the 2,4-difluorophenyl group acting as an H-bond donor in crystal structures; the principle is extended to the 2,6-isomer where dual ortho fluorines flank the amine. View Source